2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone

• IUPAC Name: 2-[(Z)-(1,3-benzothiazol-2-ylhydrazinylidene)methyl]-6-nitrophenol
• InChI: InChI=1S/C14H10N4O3S/c19-13-9(4-3-6-11(13)18(20)21)8-15-17-14-16-10-5-1-2-7-12(10)22-14/h1-8,19H,(H,16,17)/b15-8-
• InChI Key: OLWXICCVUSOLMJ-NVNXTCNLSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NN=CC3=C(C(=CC=C3)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)N/N=C\C3=C(C(=CC=C3)[N+](=O)[O-])O
• Molecular Formula: C14H10N4O3S
• Molecular Weight: 314.32 g/mol

Description

2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone, also known as HNBH, is a chemical compound that has gained attention in the scientific community due to its potential use as a fluorescent probe for detecting metal ions. HNBH has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone involves its ability to chelate metal ions and form a complex. This complex then exhibits a fluorescent signal that can be detected using spectroscopic methods. The fluorescence intensity of 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone is dependent on the concentration of the metal ion, allowing for the quantification of metal ion concentrations in samples.
Biochemical and Physiological Effects:
2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in cell culture studies, making it a promising tool for in vitro applications.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone as a fluorescent probe is its high selectivity and sensitivity for metal ions. It can also be easily synthesized using simple reaction conditions. However, one limitation is that 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone has a relatively low quantum yield, which may limit its sensitivity in certain applications.

Future Directions

Future research on 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone could focus on improving its quantum yield and sensitivity for metal ion detection. It could also be used in the development of new biosensors for detecting metal ions in environmental samples. Additionally, 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone could be further studied for its potential use in imaging metal ion concentrations in biological samples.

Synthesis Methods

2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone can be synthesized using a variety of methods, including the reaction of 2-hydroxy-3-nitrobenzaldehyde with 1,3-benzothiazol-2-ylhydrazine in the presence of a catalyst. Another method involves the reaction of 2-hydroxy-3-nitrobenzaldehyde with 2-aminothiophenol in the presence of a base. The resulting product is then treated with hydrochloric acid to obtain 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone.

Scientific Research Applications

2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone has been used as a fluorescent probe for detecting metal ions, including iron, copper, and zinc. It has been shown to have high selectivity and sensitivity for these metal ions, making it a promising tool for detecting metal ion concentrations in biological samples. 2-hydroxy-3-nitrobenzaldehyde 1,3-benzothiazol-2-ylhydrazone has also been used in the development of biosensors for detecting metal ions in environmental samples.